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Compound of Interest

Compound Name: Idroxioleic Acid

Cat. No.: B1677144 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, particularly when handling specialized compounds like 2-Hydroxyoleic Acid. Also

known as Minerval or 2-OHOA, this synthetic derivative of oleic acid is recognized for its

potential as an antineoplastic agent.[1][2] Adherence to strict safety protocols is crucial to

mitigate risks and ensure a secure research environment. This guide provides immediate,

essential information on personal protective equipment (PPE), handling procedures, and

disposal plans for 2-Hydroxyoleic Acid.

Chemical and Physical Properties
2-Hydroxyoleic Acid is a synthetic, monounsaturated hydroxylated fatty acid.[3] It is typically an

off-white to pale beige solid.[2] Key quantitative data for this compound are summarized below.
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Property Value

Molecular Formula C₁₈H₃₄O₃

Molecular Weight 298.5 g/mol

CAS Number 56472-29-8

Appearance Off-White to Pale Beige Solid

Solubility
DMSO: >20mg/mL, slightly soluble in

Chloroform and Methanol

Storage Temperature -20°C

Sources:[1][2][3]

Hazard Identification and Personal Protective
Equipment
The primary hazard associated with 2-Hydroxyoleic Acid is its potential to cause serious eye

damage.[1][2] The Globally Harmonized System (GHS) classification for this compound

includes "Serious eye damage, Category 1".[2] Therefore, stringent adherence to PPE

guidelines is mandatory.
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PPE Category
Specification/Recommend
ation

Purpose

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and fine particles that can

cause serious eye damage.

Hand Protection
Nitrile or other chemically

resistant gloves.
To prevent direct skin contact.

Body Protection A standard laboratory coat.
To protect skin and clothing

from accidental spills.

Respiratory Protection

Not generally required for

small quantities if handled in a

well-ventilated area or a

chemical fume hood. Use a

NIOSH-approved respirator if

there is a risk of generating

dust or aerosols.

To minimize inhalation of the

compound.

Sources:[2][4]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 2-Hydroxyoleic Acid is critical for both safety and

experimental integrity.

1. Preparation and Engineering Controls:

Work Area: Ensure the workspace is clean and uncluttered.

Ventilation: Work in a well-ventilated area. For weighing and preparing solutions, the use of a

chemical fume hood is strongly recommended to minimize inhalation risk.

Safety Equipment: Confirm that an eyewash station and a safety shower are readily

accessible before beginning work.

2. Handling the Compound:
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Personal Hygiene: Wash hands thoroughly before and after handling the compound.

Donning PPE: Put on all required PPE as outlined in the table above.

Preventing Dust Generation: As 2-Hydroxyoleic Acid is a solid, handle it carefully to avoid

creating dust. Weigh the compound within a fume hood or a ventilated balance enclosure.

Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid

splashing.

3. Storage:

Store 2-Hydroxyoleic Acid in a tightly sealed container at -20°C for long-term stability.[3][4]

Keep the container in a dry and well-ventilated place.[5]

Segregate from incompatible materials such as strong oxidizing agents.[5][6]

Disposal Plan
Proper disposal of 2-Hydroxyoleic Acid and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Unused Compound: The pure, unused compound should be disposed of as chemical waste

in accordance with local, state, and federal regulations.

Contaminated Materials: Any materials that have come into direct contact with 2-

Hydroxyoleic Acid, such as used gloves, weighing papers, pipette tips, and absorbent pads,

should be considered chemical waste.

Liquid Waste: Experimental solutions containing 2-Hydroxyoleic Acid should be collected in a

designated hazardous waste container.

2. Waste Collection and Labeling:
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Place all contaminated solid and liquid waste in separate, clearly labeled, and sealed

containers.

The label should include "Hazardous Waste," the chemical name "2-Hydroxyoleic Acid," and

any other components of the waste stream.

3. Disposal Procedure:

Neutralization (for acidic waste): For small quantities of aqueous waste that are acidic,

neutralization may be an option. This should be performed in a fume hood by slowly adding a

weak base (e.g., sodium bicarbonate solution) until the pH is between 5.5 and 9.5.[7][8]

However, this should only be done by trained personnel.

Professional Disposal: For larger quantities or if neutralization is not feasible, the waste must

be disposed of through a licensed hazardous waste disposal contractor.[7]

Empty Containers: The first rinse of any empty container that held 2-Hydroxyoleic Acid

should be collected and disposed of as hazardous waste. Subsequent rinses can be

disposed of down the drain with copious amounts of water, provided the container is

thoroughly empty.[9]

Emergency Procedures: Spill and Exposure
A clear and concise emergency plan is crucial for responding effectively to accidents.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/pdf/Proper_Disposal_of_2_Hydroxyphenylacetic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://ehs.cornell.edu/book/export/html/1304
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Hydroxyphenylacetic_Acid_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677144?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs
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Caption: Workflow for responding to a 2-Hydroxyoleic Acid spill.
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In Case of Personal Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[10]

Skin Contact: Remove contaminated clothing and wash the affected skin with soap and

plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and drink plenty of water.

Seek immediate medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1677144#personal-protective-equipment-for-
handling-idroxioleic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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